Cas no 1152704-16-9 (1-(4-Methylcyclohexyl)pyrrolidin-3-amine)

1-(4-Methylcyclohexyl)pyrrolidin-3-amine is a cyclohexyl-substituted pyrrolidine derivative with potential applications in pharmaceutical and synthetic chemistry. Its structure features a 4-methylcyclohexyl group attached to a pyrrolidin-3-amine scaffold, offering a unique combination of steric and electronic properties. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) receptors or enzyme inhibitors. The methylcyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability, while the pyrrolidine-3-amine group provides a reactive site for further functionalization. Its stereochemistry could also influence selectivity in chiral synthesis. The compound's stability and synthetic accessibility make it a candidate for exploratory medicinal chemistry research.
1-(4-Methylcyclohexyl)pyrrolidin-3-amine structure
1152704-16-9 structure
Product Name:1-(4-Methylcyclohexyl)pyrrolidin-3-amine
CAS No:1152704-16-9
MF:C11H22N2
MW:182.305782794952
CID:5073178
Update Time:2025-10-21

1-(4-Methylcyclohexyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylcyclohexyl)pyrrolidin-3-amine
    • 1-(4-Methylcyclohexyl)pyrrolidin-3-amine
    • Inchi: 1S/C11H22N2/c1-9-2-4-11(5-3-9)13-7-6-10(12)8-13/h9-11H,2-8,12H2,1H3
    • InChI Key: HATVPLVUTQKPEI-UHFFFAOYSA-N
    • SMILES: N1(CCC(C1)N)C1CCC(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 162
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.3

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1-(4-Methylcyclohexyl)pyrrolidin-3-amine Related Literature

Additional information on 1-(4-Methylcyclohexyl)pyrrolidin-3-amine

Introduction to 1-(4-Methylcyclohexyl)pyrrolidin-3-amine (CAS No. 1152704-16-9)

1-(4-Methylcyclohexyl)pyrrolidin-3-amine, also known by its CAS number 1152704-16-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 4-methylcyclohexyl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of ongoing scientific investigation.

The chemical structure of 1-(4-Methylcyclohexyl)pyrrolidin-3-amine is particularly noteworthy due to its potential for modulating various biological processes. The pyrrolidine ring, a common motif in many bioactive molecules, is known for its ability to interact with specific protein targets, while the 4-methylcyclohexyl group adds steric and electronic properties that can influence the compound's pharmacological profile. This combination of structural features makes 1-(4-Methylcyclohexyl)pyrrolidin-3-amine an attractive candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of 1-(4-Methylcyclohexyl)pyrrolidin-3-amine in various contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that 1-(4-Methylcyclohexyl)pyrrolidin-3-amine may have potential as a novel anticancer agent.

In addition to its anticancer properties, 1-(4-Methylcyclohexyl)pyrrolidin-3-amine has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of neurotransmitter systems and the reduction of oxidative stress, which are key factors in neurodegenerative disorders.

The synthesis of 1-(4-Methylcyclohexyl)pyrrolidin-3-amine has been optimized through various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of 4-methylcyclohexanone with an appropriate amine precursor, followed by reduction and cyclization steps to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential therapeutic applications.

The safety profile of 1-(4-Methylcyclohexyl)pyrrolidin-3-amine is another critical aspect of its evaluation. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, thorough toxicity testing is essential to ensure its safety for human use. Ongoing clinical trials are currently evaluating the safety and efficacy of 1-(4-Methylcyclohexyl)pyrrolidin-3-amine in various indications.

In conclusion, 1-(4-Methylcyclohexyl)pyrrolidin-3-amine (CAS No. 1152704-16-9) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it a valuable target for further research and development. As more studies are conducted, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to the development of novel treatments for various diseases.

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